Cas no 1706221-20-6 (1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione
• CAS No: 1706221-20-6
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5366891
• PubChem ID: 90631243
• Update Time: 2025-07-16

1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-Oxo-2-[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]ethyl]-2,5-pyrrolidinedione
• F6481-2537
• 1-[2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• 1706221-20-6
• AKOS025104710
• 1-(2-oxo-2-(7-(o-tolyl)-1,4-thiazepan-4-yl)ethyl)pyrrolidine-2,5-dione
• 1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione

• Inchi： 1S/C18H22N2O3S/c1-13-4-2-3-5-14(13)15-8-9-19(10-11-24-15)18(23)12-20-16(21)6-7-17(20)22/h2-5,15H,6-12H2,1H3
• InChI Key： YAPGKLODUPGVMF-UHFFFAOYSA-N
• SMILES： S1CCN(C(CN2C(CCC2=O)=O)=O)CCC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione

Chemical Compound CAS No. 1706221-20-6: 1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione

The compound with CAS No. 1706221-20-6, named as 1-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}pyrrolidine-2,5-dione, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of thiazepane derivatives, which are known for their potential applications in drug discovery and development.

Recent studies have highlighted the importance of thiazepane-containing compounds in targeting various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation. The structure of this compound features a pyrrolidine-2,5-dione moiety, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets such as kinases and proteases.

The presence of the 7-(2-methylphenyl) group in the thiazepane ring introduces additional complexity and potential for bioactivity modulation. This substituent not only enhances the lipophilicity of the molecule but also provides a platform for further chemical modifications to optimize pharmacokinetic properties.

One of the most promising aspects of this compound is its potential as a proteasome inhibitor. Recent research has demonstrated that certain thiazepane derivatives can effectively inhibit the proteasome system, which is a key player in protein degradation and cellular homeostasis. This activity makes them attractive candidates for treating conditions such as multiple myeloma and other cancers where proteasome inhibition is therapeutically beneficial.

In addition to its proteasome inhibitory activity, this compound has also shown potential in modulating other cellular pathways. For instance, studies have indicated that it may influence the activity of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. By modulating HDAC activity, this compound could potentially be used in the treatment of diseases characterized by aberrant gene expression patterns.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent attachment of the pyrrolidine-2,5-dione moiety via appropriate coupling reactions. The use of advanced synthetic techniques ensures high yields and purity levels necessary for biological testing.

From an analytical standpoint, this compound has been characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and stability under different conditions.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its bioavailability and reduce potential toxicity. Preclinical studies are being conducted to evaluate its efficacy in animal models of disease, with particular emphasis on tumor growth inhibition and anti-inflammatory effects.

In conclusion, CAS No. 1706221-20-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a promising candidate for further development into therapeutic agents targeting complex diseases such as cancer and inflammatory disorders.